Cas no 193085-98-2 (1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid)

• Product Name: 1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid
• CAS No: 193085-98-2
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD24466446
• CID: 2085443
• PubChem ID: 22327018
• Update Time: 2025-06-10

1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• N-Boc-2-Methyl-1,4-piperidinedicarboxylic Acid
• 1-Boc-2-Methylpiperidine-4-carboxylic Acid
• 1-(tert-Butoxycarbonyl)-2-methylpiperidine-4-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
• Trans-?()?-?N-?Boc-?2-?Methyl-?1,?4-?piperidinedicarboxyl?ic Acid
• (2S)-1-(tert-Butoxycarbonyl)-2-methylpiperidine-4-carboxylic acid
• (2R,4R)-Rel-1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid
• 1,?4-?PIperidinedicarboxyl?ic acid, 2-?methyl-?, 1-?(1,?1-?dimethylethyl) ester, (2R,?4S
• 1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid
• JYCRXMSJGZWACP-UHFFFAOYSA-N
• AS-32914
• SY163923
• (2S)-1-Boc-2-methylpiperidine-4-carboxylic Acid
• SB15719
• SY033175
• 2-methylpiperidine-1,4-dicarboxylic acid-1-tert-butylester
• 193085-98-2
• AKOS023596376
• trans-(+/-)-N-Boc-2-Methyl-1,4-piperidinedicarboxylicAcid
• AB87135
• SCHEMBL2072006
• (2R)-1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid
• EN300-182083
• 1250959-07-9
• MFCD31743438
• DA-29710
• (2R,4R)-1-Boc-2-methylpiperidine-4-carboxylic acid
• MFCD29058646
• SY344343
• cis-1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid
• SY344346
• CS-D0444
• Z1508689961
• MFCD28139503
• 1250957-28-8
• MFCD31728463
• TRANS-1-TERT-BUTOXYCARBONYL-2-METHYL-PIPERIDINE-4-CARBOXYLIC ACID
• SY344594
• AB86948
• 1-[(tert-butoxy)carbonyl]-2-methylpiperidine-4-carboxylic acid, cis
• 1-Boc-2-methylpiperidine-4-carboxylicAcid
• CHEMBL4911418
• 2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• MFCD24466446
• (2S,4R)-1-Boc-2-methylpiperidine-4-carboxylic Acid
• THA08598
• (2S,4S)-1-Boc-2-methylpiperidine-4-carboxylic acid
• AAC95907

• MDL： MFCD24466446
• Inchi： 1S/C12H21NO4/c1-8-7-9(10(14)15)5-6-13(8)11(16)17-12(2,3)4/h8-9H,5-7H2,1-4H3,(H,14,15)
• InChI Key： JYCRXMSJGZWACP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(=O)O)CC1C)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 1.6

Experimental Properties

• Density: 1.121±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid

Recent Advances in the Application of 1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid (CAS: 193085-98-2) in Chemical Biology and Pharmaceutical Research

1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid (CAS: 193085-98-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its versatility as a building block for the construction of piperidine-based scaffolds, which are prevalent in many FDA-approved drugs. This research briefing provides an overview of the latest advancements in the application of this compound, focusing on its synthetic utility, biological activities, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid as a precursor for the synthesis of novel gamma-secretase modulators, which are being investigated for the treatment of Alzheimer's disease. The research team utilized a multi-step synthetic route to derivatize the piperidine core, resulting in compounds with improved blood-brain barrier permeability and reduced off-target effects. The study underscores the importance of this intermediate in the development of CNS-targeted therapeutics.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the incorporation of 193085-98-2 into novel quinolone-piperidine hybrids with potent activity against drug-resistant bacterial strains. The researchers found that the tert-butoxycarbonyl (Boc) protecting group played a crucial role in maintaining the stability of the intermediate during the synthetic process, while the methyl substitution at the 2-position enhanced the metabolic stability of the final compounds. These findings highlight the compound's significance in addressing the global challenge of antimicrobial resistance.

From a synthetic chemistry perspective, advancements in continuous flow technology have enabled more efficient and scalable production of 1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid. A recent technical report in Organic Process Research & Development (2023) described an optimized continuous flow process that improved yield by 25% compared to traditional batch methods, while reducing solvent consumption and waste generation. This technological innovation has important implications for the sustainable manufacturing of pharmaceutical intermediates.

Looking forward, the unique structural features of 1-tert-butoxycarbonyl-2-methyl-piperidine-4-carboxylic acid continue to inspire new applications in drug discovery. Current research directions include its use in the development of targeted protein degraders (PROTACs) and as a chiral auxiliary in asymmetric synthesis. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in chemical biology and pharmaceutical research for years to come.